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Oleandrin Drug Formulations in Development

The clinical development of oleandrin has primarily been through two defined extracts where it is the

principal bioactive component [1] [2].

Drug
Name

Description Reported Clinical Trial Status

Anvirzel An extract of Nerium oleander Phase I and II clinical trials for malignant
diseases [1] [2].

PBI-05204 A defined supercritical CO2 extract of

Nerium oleander

Phase I and II clinical trials for malignant
diseases [1] [3].

PBI-04711 A fraction of PBI-05204; derivative of
oleandrin

Pre-clinical research stage [2].

Quantitative Pharmacological & Toxicological Data

The table below consolidates key quantitative findings from recent pre-clinical and analytical studies, which

are essential for understanding its potential and risks.
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Aspect Quantitative Finding Context / Model Source

Natural Concentration 0.12 ± 0.12 mg/g (mean) Dried leaves from Eastern Algeria
[4].

Natural Concentration 0.01 to 0.48 mg/g (range) Dried leaves from Eastern Algeria
[4].

Toxic Dose (Human) 3 g of dried leaves Estimated fatal dose for an adult
[4] [1].

Fatal Blood
Concentration

~20 ng/mL In humans [1] [5].

Anti-Viral Activity (SARS-
CoV-2)

EC50 = 7.07 - 11.98

ng/mL

In vitro (Vero cells) [3].

Anti-Cancer Activity IC50 = 5.6 to 210 nmol/L Against various pancreatic cancer
cell lines [2].

Immunogenic Cell Death Effective at 15 - 25 nM In breast cancer cell lines [6].

DNA Damage Response Effective at 0.02 μg/mL

(~35 nM)

In lung cancer cell lines [7].

Detailed Experimental Protocols

For the key areas of research, the following experimental methodologies have been employed.

Quantification of Oleandrin in Plant Material

A 2024 study developed and validated a precise UHPLC-DAD (Ultra-High-Performance Liquid

Chromatography-Diode Array Detection) method for quantifying oleandrin in dried oleander leaves [4].

Sample Preparation: Dried leaves were ground and extracted. The process used amygdalin as an
internal standard to ensure accuracy.
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Chromatography: Separation was achieved on a specific UHPLC column with a mobile phase of

sodium dihydrogen phosphate and acetonitrile.
Detection & Quantification: Oleandrin was detected at a specific wavelength. The method was

validated for linearity, precision, and accuracy, showing a high coefficient of determination (R² =
0.99985) [4].

Assessment of Anti-Tumor Mechanisms

Multiple in vitro studies detail how oleandrin's anti-cancer effects are evaluated.

Immunogenic Cell Death (ICD) Assay: In breast cancer cell lines (MCF7 and MDA-MB-231),

researchers treated cells with oleandrin and then measured the exposure of calreticulin (CRT) on
the cell surface via immunofluorescence. They also quantified the release of damage-associated

molecular patterns (DAMPs) like HMGB1 and ATP into the culture supernatant using ELISA kits. The
subsequent activation of dendritic cells (DCs) and CD8+ T cells was also measured [6].

DNA Damage Response Assay: In lung cancer cell lines (A549 and H1299), cells treated with
oleandrin were analyzed for DNA damage. This was done by visualizing the formation of γH2AX foci
(a marker for DNA double-strand breaks) and RPA foci (a marker for single-stranded DNA) using
immunofluorescence. Western blotting was used to confirm changes in the expression of DNA repair

proteins like RAD51 and XRCC1 [7].

Mechanism of Action Signaling Pathway

Oleandrin's anti-cancer activity, particularly its role in inducing Immunogenic Cell Death (ICD), involves a

key signaling pathway within the endoplasmic reticulum (ER). The following diagram illustrates this

mechanism.
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Oleandrin

Induces ER Stress

Activates PERK

Phosphorylates eIF2α

Upregulates ATF4 Expression

Upregulates CHOP Expression

Immunogenic Cell Death (ICD)

Calreticulin (CRT)
Exposure on Cell Membrane HMGB1 Release ATP Release

Dendritic Cell Activation

Enhanced CD8+ T Cell Response
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This pathway is primarily based on findings in breast cancer cells, where genetic inhibition of PERK was

shown to suppress oleandrin-triggered ICD [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Oleandrin: A Systematic Review of its Natural Sources ... [pmc.ncbi.nlm.nih.gov]

2. Chemistry, resources, anticancer effects, other ... [japsonline.com]

3. Antiviral activity of oleandrin and a defined extract ... [sciencedirect.com]

4. Development and validation of an UHPLC-DAD method ... [sciencedirect.com]

5. Differentially Altered Phytochemical Composition ... [sciencedirect.com]

6. Oleandrin, a cardiac glycoside, induces immunogenic cell ... [pmc.ncbi.nlm.nih.gov]

7. Oleandrin induces DNA damage responses in cancer cells ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [oleandrin clinical trial results validation]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548407#oleandrin-clinical-trial-

results-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548407?utm_src=pdf-bulk
https://www.smolecule.com/products/s548407?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

